N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO3/c1-13-9-14(2)15(3)18(10-13)23-12-19(21)20-11-16-5-7-17(22-4)8-6-16/h5-10H,11-12H2,1-4H3,(H,20,21)
• InChI Key: TVDRODMTFPRWSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(=O)NCC2=CC=C(C=C2)OC)C)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as MTAPA, is a chemical compound that has been widely researched for its potential applications in the field of medicine. MTAPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 375.49 g/mol.

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide may also modulate the activity of neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function. N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has also been shown to have anti-tumor properties and can induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has several advantages for use in lab experiments, including its solubility in organic solvents and its ability to penetrate cell membranes. However, N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide. One area of focus could be on its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of research could be on the development of more effective synthesis methods for N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide, as well as the identification of new analogs with improved properties. Finally, further studies are needed to fully understand the mechanism of action of N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide and its potential applications in the treatment of cancer and other diseases.

Synthesis Methods

N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2,3,5-trimethylphenol with chloroacetyl chloride, followed by reaction with 4-methoxybenzylamine to form the final product.

Scientific Research Applications

N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been studied for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has anti-cancer properties and can inhibit the growth of cancer cells. In addition, N-(4-methoxybenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.